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Compound of Interest

Compound Name: 2-Methylnaphthalene

Cat. No.: B046627 Get Quote

Essential Safety and Handling Guide for 2-
Methylnaphthalene
This guide provides immediate, essential safety and logistical information for handling 2-
Methylnaphthalene in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
When handling 2-Methylnaphthalene, it is crucial to use appropriate Personal Protective

Equipment (PPE) to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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PPE Category Recommended Equipment

Eye/Face Protection

Chemical safety goggles or safety glasses with

side-shields conforming to EN166, OSHA 29

CFR 1910.133, or other appropriate government

standards should be worn.[1][2][3]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure.[1][2][3] It is recommended to

handle with gloves that have been inspected

prior to use.[2] A complete suit protecting

against chemicals should be worn to prevent

skin exposure.[2] Contaminated clothing should

be removed and washed before reuse.[1][3]

Respiratory Protection

For nuisance exposures or when dusts are

generated, a P95 (US) or P1 (EU EN 143)

particle respirator is recommended.[2] For

higher-level protection, a NIOSH-approved

OV/AG/P99 (US) or ABEK-P2 (EU EN 143)

respirator should be used.[2] Always follow

OSHA respirator regulations found in 29 CFR

1910.134 or European Standard EN 149.[1][3]

Operational Plan for Safe Handling
1. Preparation:

Ensure adequate ventilation in the work area.[2][3]

Locate and ensure accessibility of emergency equipment, such as a safety shower and

eyewash station.

Review the Safety Data Sheet (SDS) for 2-Methylnaphthalene before starting any work.[2]

Inspect all PPE for integrity before use.[2]

2. Handling:
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Avoid contact with eyes, skin, and clothing.[1][2][3]

Minimize dust generation and accumulation.[1][3]

Wash hands thoroughly after handling and before breaks.[1][2]

Do not eat, drink, or smoke in the handling area.[4]

Keep the container tightly closed when not in use.[1][3]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][3]

Keep containers tightly closed.[1][2][3]

Store in an area without drain or sewer access.[5][6]

Disposal Plan
1. Waste Collection:

Collect waste 2-Methylnaphthalene and contaminated materials in suitable, closed, and

properly labeled containers for disposal.[2]

2. Disposal of Unused Product:

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[2]

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

3. Disposal of Contaminated Packaging:

Dispose of contaminated packaging as unused product.[2]

Handle uncleaned containers like the product itself.

4. Regulatory Compliance:
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All disposal must be in accordance with local, regional, and national regulations.[4]

Emergency Procedures: Chemical Spill Workflow
In the event of a 2-Methylnaphthalene spill, the following workflow should be initiated

immediately.
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Immediate Actions

Assessment & PPE

Containment & Cleanup

Decontamination & Disposal

Evacuate Spill Area

Alert Others & Safety Officer

Remove Ignition Sources

Assess Spill Size & Risk

Don Appropriate PPE

Dampen Solid Spill with 60-70% Ethanol

Transfer to a Suitable Container

Use Absorbent Paper for Residue

Seal Contaminated Materials in a Vapor-Tight Bag

Wash Contaminated Surfaces with Ethanol, then Soap & Water

Dispose of Waste According to Plan

Ventilate Area

Verify Area is Clean Before Re-entry

Click to download full resolution via product page

Caption: Workflow for handling a 2-Methylnaphthalene chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b046627?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB5854626_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5854626_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_1140374446_2-METHYLNAPHTHALENECASNO91-57-6MSDS.pdf
https://pim-resources.coleparmer.com/sds/69451.pdf
https://www.cpachem.com/msds?num=SB47&dnl=sd_-_2-Methylnaphthalene_%5BCAS_91-57-6%5D_%28SB47%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylnaphthalene
https://www.inchem.org/documents/icsc/icsc/eics1276.htm
https://www.benchchem.com/product/b046627#personal-protective-equipment-for-handling-2-methylnaphthalene
https://www.benchchem.com/product/b046627#personal-protective-equipment-for-handling-2-methylnaphthalene
https://www.benchchem.com/product/b046627#personal-protective-equipment-for-handling-2-methylnaphthalene
https://www.benchchem.com/product/b046627#personal-protective-equipment-for-handling-2-methylnaphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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